Cas no 1564997-88-1 (3-(Chloromethyl)-3-(2-methoxypropyl)oxolane)

• Product Name: 3-(Chloromethyl)-3-(2-methoxypropyl)oxolane
• CAS No: 1564997-88-1
• MF: C₉H₁₇ClO₂
• MW: 192.683082342148
• CID: 5283339
• PubChem ID: 104170779
• Update Time: 2025-06-08

3-(Chloromethyl)-3-(2-methoxypropyl)oxolane Chemical and Physical Properties

Names and Identifiers

• EN300-676683
• 3-(chloromethyl)-3-(2-methoxypropyl)oxolane
• 1564997-88-1
• 3-(Chloromethyl)-3-(2-methoxypropyl)oxolane

• Inchi： 1S/C9H17ClO2/c1-8(11-2)5-9(6-10)3-4-12-7-9/h8H,3-7H2,1-2H3
• InChI Key： SBTCKTKDNXCXLH-UHFFFAOYSA-N
• SMILES： ClCC1(COCC1)CC(C)OC

Computed Properties

• Exact Mass: 192.0917075g/mol
• Monoisotopic Mass: 192.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-(Chloromethyl)-3-(2-methoxypropyl)oxolane

Comprehensive Overview of 3-(Chloromethyl)-3-(2-methoxypropyl)oxolane (CAS No. 1564997-88-1)

3-(Chloromethyl)-3-(2-methoxypropyl)oxolane (CAS No. 1564997-88-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique oxolane (tetrahydrofuran) backbone and functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a chloromethyl group and a 2-methoxypropyl substituent, enables diverse reactivity, making it valuable for researchers and industrial applications.

The growing interest in 3-(Chloromethyl)-3-(2-methoxypropyl)oxolane is driven by its potential applications in drug discovery and polymer chemistry. Recent trends in green chemistry and sustainable synthesis have highlighted the need for efficient intermediates like this compound, which can reduce waste and improve reaction yields. Searches for "oxolane derivatives in pharmaceuticals" and "chloromethyl functional group applications" have surged, reflecting its relevance in modern research. Additionally, the compound's role in click chemistry and catalysis aligns with the demand for innovative synthetic methodologies.

From a structural perspective, the oxolane ring in 3-(Chloromethyl)-3-(2-methoxypropyl)oxolane provides rigidity and stability, while the chloromethyl group offers a reactive site for further functionalization. This dual functionality makes it a preferred choice for designing bioactive molecules and advanced materials. Researchers exploring "heterocyclic compounds in drug design" or "ether-based synthetic intermediates" will find this compound particularly intriguing. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in high-throughput laboratories.

The synthesis of 3-(Chloromethyl)-3-(2-methoxypropyl)oxolane typically involves multi-step reactions, including ring formation and selective chlorination. Recent advancements in catalytic methods have improved its production efficiency, addressing concerns about scalability and cost. Queries such as "optimized synthesis of chloromethyl oxolanes" and "sustainable routes to ether derivatives" underscore the industry's focus on process optimization. Furthermore, its stability under various conditions makes it suitable for long-term storage and global distribution, meeting the needs of international research collaborations.

In the pharmaceutical sector, 3-(Chloromethyl)-3-(2-methoxypropyl)oxolane is investigated for its potential as a prodrug linker or peptide modifier. Its ability to undergo nucleophilic substitution reactions opens doors to creating tailored drug candidates. Searches for "prodrug strategies in oncology" and "improving drug bioavailability" often intersect with discussions about such intermediates. Moreover, its application in polymer cross-linking and coating technologies has sparked interest in material science, particularly for biodegradable polymers and smart materials.

Quality control and analytical characterization of 3-(Chloromethyl)-3-(2-methoxypropyl)oxolane are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structure. The rise in searches for "analytical methods for heterocycles" and "impurity profiling in intermediates" reflects the importance of rigorous quality standards. Additionally, regulatory compliance with REACH and GMP guidelines ensures its safe use in industrial and academic settings.

Looking ahead, the demand for 3-(Chloromethyl)-3-(2-methoxypropyl)oxolane is expected to grow, driven by innovations in personalized medicine and functional materials. Its adaptability to high-yield synthetic routes and compatibility with automated platforms positions it as a key player in the future of chemical synthesis. As researchers continue to explore its potential, this compound will likely remain a focal point in discussions about molecular diversity and sustainable chemistry.